Cas no 62489-04-7 (Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)-)
62489-04-7 structure
Product Name:Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)-
CAS No:62489-04-7
MF:C18H13NO6S2
MW:403.42892241478
CID:443019
PubChem ID:20360599
Update Time:2025-04-19
Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)-
- 1-[4-(benzenesulfonyl)phenyl]sulfonyl-4-nitrobenzene
- 62489-04-7
- SCHEMBL11655146
- 1-(Benzenesulfonyl)-4-(4-nitrobenzene-1-sulfonyl)benzene
- DTXSID20606028
-
- Inchi: 1S/C18H13NO6S2/c20-19(21)14-6-8-16(9-7-14)27(24,25)18-12-10-17(11-13-18)26(22,23)15-4-2-1-3-5-15/h1-13H
- InChI Key: FFMLXDBGTYARNJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(C1C=CC(=CC=1)S(C1C=CC=CC=1)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 403.01849
- Monoisotopic Mass: 403.01842948g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 709
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 131Ų
Experimental Properties
- PSA: 111.42
Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
62489-04-7 (Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)-) Related Products
- 1228-53-1(3,3'-Sulfonylbis(nitrobenzene))
- 2976-32-1(1-(Methylsulfonyl)-3-nitrobenzene)
- 1156-50-9(Bis(4-nitrophenyl) sulfone)
- 1146-39-0(1-Nitro-4-(phenylsulfonyl)benzene)
- 21731-56-6(4-methanesulfonyl-2-nitroaniline)
- 2976-30-9(1-(Methylsulfonyl)-4-nitrobenzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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